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Introduction

Flutriafol is a broad-spectrum, systemic triazole fungicide widely utilized in cereal production
for the control of seed- and soil-borne fungal pathogens. Its systemic properties ensure rapid
absorption by the root system and translocation throughout the plant, providing protection to
both existing and newly developing tissues.[1] Flutriafol is valued for its long-lasting residual
activity, which is critical for managing diseases during the vulnerable early stages of crop
establishment.[2][3]

These notes provide comprehensive technical information, application protocols, and
experimental methodologies for the use of flutriafol as a seed or in-furrow treatment in cereals
such as wheat and barley.

Mechanism of Action

Flutriafol belongs to the Demethylation Inhibitor (DMI) class of fungicides (FRAC Group 3).[4]
Its mode of action is the inhibition of the C14-demethylase enzyme (encoded by the ERG11 or
CYP51 gene), a critical cytochrome P450 enzyme in the fungal ergosterol biosynthesis
pathway.[5][6] Ergosterol is an essential sterol component of fungal cell membranes, analogous
to cholesterol in mammalian cells. By blocking ergosterol production, flutriafol disrupts
membrane integrity and function, leading to the cessation of fungal growth and eventual cell
death.[7][8]
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Mechanism of Action of Flutriafol.

Application Data for Cereals

Flutriafol is commonly applied to starter fertilizer for in-furrow placement at sowing. This
method ensures the fungicide is in the root zone for efficient uptake. The following tables
summarize recommended application rates for a 500 g/L flutriafol suspension concentrate
(SC) formulation.

In-Furrow Application Rates per Hectare

This table details the application rates of a 500 g/L flutriafol product per hectare for controlling
specific diseases in wheat and barley.
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. Scientific Application Critical
Crop Target Disease
Name Rate (mL/ha) Comments
Use the higher
o rate where
] Puccinia »
Wheat Stripe Rust i ) 100 - 200 conditions favor
striiformis _
severe disease
development.[4]
Ensure thorough
Gaeumannomyc soil coverage for
Take-all o 200 - 400 )
es graminis optimal root
protection.[9]
Early application
o provides
Septoria Tritici o ] ]
Septoria tritici 200 - 400 protection during
Blotch o
initial growth
stages.[9]
) Higher rates
_ Erysiphe _
Barley Powdery Mildew o 100 - 200 extend the period
graminis )
of protection.[4]
Apply
] preventatively in
Rhynchosporium ] )
Scald 100 - 200 fields with a

secalis )
history of scald.

[4]

Fungicide Addition Rates per Tonne of Fertilizer

The concentration of flutriafol applied to fertilizer depends on the fertilizer application rate per
hectare. This table provides a guide for achieving the target per-hectare fungicide rate.
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Volume of Flutriafol 500 SC per 100 kg of

Fertilizer Rate ( kg/ha) Fertili (mL)
ertilizer (m

For 100 mL/ha Target Rate

50 200
60 166
80 125
100 100
120 88

For 200 mL/ha Target Rate

50 400
60 333
80 250
100 200
120 166

For 400 mL/ha Target Rate

80 500
100 400
120 333

*Note: Application volumes over 300-400 mL per 100 kg of fertilizer may negatively impact the
handling characteristics and flow rate of the fertilizer.[4][9]

Experimental Protocols

The following sections outline standardized protocols for evaluating the efficacy of flutriafol as
a seed or in-furrow treatment in a research setting.

Laboratory Seed Treatment Protocol
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This protocol is designed for treating small batches of cereal seeds for laboratory, greenhouse,
or small-plot field trials.

» Materials Required:

o

Certified cereal seed (e.g., wheat, barley) of a known susceptible cultivar.

[¢]

Flutriafol formulation (e.g., 500 g/L SC).

Distilled water.

[¢]

[e]

Laboratory-grade rotating drum seed treater or a sealed container (e.g., plastic bottle).

o

Pipettes or syringes for accurate measurement.

[¢]

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses.
e Procedure:

1. Calculate the required amount of flutriafol and water for the seed batch size. For low
application volumes, the product may be diluted with water to ensure even coverage.[4]

2. Prepare a fungicide slurry by adding the calculated volume of flutriafol to the
corresponding volume of distilled water. Mix thoroughly.

3. Weigh the desired quantity of seed and place it into the seed treater or container.

4. Apply the slurry to the seed in a fine stream while continuously tumbling or shaking the
container to ensure uniform coating.

5. Continue mixing for 2-5 minutes until all seeds are evenly covered.

6. Spread the treated seeds in a thin layer on a tray lined with paper and allow them to air
dry completely in a well-ventilated area, away from direct sunlight.

7. Prepare a non-treated control (NTC) batch using an equivalent amount of water without
the fungicide.
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8. Store treated and dried seeds in labeled paper bags at cool, dry conditions until planting.

Field Efficacy Trial Protocol

This protocol describes the setup and execution of a field trial to assess disease control and

yield response.
o Experimental Design:

o Employ a Randomized Complete Block Design (RCBD) with a minimum of four
replications.[10][11]

o Treatments should include:

Non-treated control (NTC).

Flutriafol at a low rate (e.g., 100 mL/ha).

Flutriafol at a high rate (e.g., 200 mL/ha).

A positive control/standard commercial fungicide treatment.

o Individual plot size should be appropriate for the available machinery, for example, 1.5m x
10m.

e Trial Establishment:
o Select a field with a history of the target disease(s) and uniform soil type.

o For in-furrow application, calibrate the seeder with the fungicide-treated fertilizer to ensure
accurate delivery rates.[9]

o Sow the treated seed/fertilizer at the locally recommended seeding rate and depth. Ensure
no cross-contamination between plots.

« Inoculation (if required):

o For diseases reliant on environmental inoculum (e.g., rusts), natural infection may be
sufficient.
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o For soil-borne diseases like Take-all, establishing the trial in a field with a known high
inoculum pressure is crucial. For diseases like Fusarium crown rot, inoculated grain can
be added to the furrow at sowing to ensure uniform disease pressure.[12]

e Data Collection and Assessment:

o Plant Emergence: Count the number of seedlings in designated lengths of row (e.g., 2 X
1m) in each plot at an early growth stage (e.g., Zadoks GS11-12) to assess for any
phytotoxic effects.

o Disease Assessment:
» Conduct assessments at key growth stages (e.g., tillering, flag leaf, post-anthesis).

» Assess disease incidence (% of infected plants) and severity (area of tissue affected) on
a random sample of 20-50 tillers per plot.[11]

» Use standardized rating scales (e.g., 0-9 scale or percentage area) for foliar diseases.

o Yield: Harvest the central area of each plot using a plot harvester. Record the grain weight
and adjust for moisture content (e.g., standardized to 12.5%).

o Grain Quality: Analyze grain samples for test weight, thousand-kernel weight, and grading
factors.

 Statistical Analysis:
o Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

o Use a protected Fisher's LSD or Tukey's HSD test to separate treatment means where the
F-test is significant (P < 0.05).
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Workflow for a Cereal Fungicide Efficacy Trial.
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Logical Relationships and Expected Outcomes

The application of flutriafol as a seed or in-furrow treatment initiates a cascade of events
leading to improved crop performance. The systemic uptake is crucial for protecting the plant
during early development when it is most susceptible to infection. Effective disease control
preserves photosynthetic area and ensures efficient nutrient and water uptake, which are
fundamental for achieving the crop's yield potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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